Cas no 480439-23-4 (2-(MORPHOLIN-4-YL)-3-AMINOQUINOXALINE)

2-(Morpholin-4-yl)-3-aminoquinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with a morpholine group and an amino functional group. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and materials science. The morpholine moiety enhances solubility and bioavailability, while the amino group provides a reactive site for further derivatization. Its quinoxaline scaffold is known for contributing to biological activity, making it a valuable intermediate in the development of pharmaceuticals, such as kinase inhibitors or antimicrobial agents. The compound’s stability and well-defined reactivity profile make it suitable for use in controlled synthetic pathways and research applications.
2-(MORPHOLIN-4-YL)-3-AMINOQUINOXALINE structure
480439-23-4 structure
Product Name:2-(MORPHOLIN-4-YL)-3-AMINOQUINOXALINE
CAS No:480439-23-4
MF:C12H14N4O
MW:230.265761852264
CID:931727
PubChem ID:818262
Update Time:2025-06-07

2-(MORPHOLIN-4-YL)-3-AMINOQUINOXALINE Chemical and Physical Properties

Names and Identifiers

    • 2-(MORPHOLIN-4-YL)-3-AMINOQUINOXALINE
    • 3-morpholin-4-ylquinoxalin-2-amine
    • 3-morpholin-4-ylquinoxaline-2-ylamine
    • AC1LGAYH
    • AF-399
    • CTK4J0609
    • MolPort-000-873-800
    • SBB005644
    • 3-Morpholinoquinoxalin-2-amine
    • Z104527974
    • DTXSID50355931
    • AF-399/40971970
    • CS-0270398
    • 480439-23-4
    • AKOS002665305
    • Inchi: 1S/C12H14N4O/c13-11-12(16-5-7-17-8-6-16)15-10-4-2-1-3-9(10)14-11/h1-4H,5-8H2,(H2,13,14)
    • InChI Key: RSPQDUOGTUCXLB-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C(N)=NC3C=CC=CC=3N=2)CC1

Computed Properties

  • Exact Mass: 230.11676108g/mol
  • Monoisotopic Mass: 230.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.9
  • Topological Polar Surface Area: 64.3Ų

2-(MORPHOLIN-4-YL)-3-AMINOQUINOXALINE Security Information

2-(MORPHOLIN-4-YL)-3-AMINOQUINOXALINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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